Cas no 2229660-99-3 (3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-ol)

• Product Name: 3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-ol
• CAS No: 2229660-99-3
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 6207155
• PubChem ID: 165662276
• Update Time: 2025-06-30

3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-ol
• 3-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-ol
• EN300-1952893
• 2229660-99-3

• Inchi： 1S/C9H8F3NO/c10-9(11,12)8-6-13-4-3-7(8)2-1-5-14/h1-4,6,14H,5H2/b2-1+
• InChI Key： YXUXPCQBWPKEPB-OWOJBTEDSA-N
• SMILES： FC(C1C=NC=CC=1/C=C/CO)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-ol

3-(Trifluoromethyl)pyridin-4-ylprop-2-en-1-ol: A Comprehensive Overview

The compound 3-(Trifluoromethyl)pyridin-4-ylprop-2-en-1-ol, identified by the CAS number 2229660-99-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of substituted pyridines, which are widely studied due to their unique electronic properties and versatile reactivity. The presence of a trifluoromethyl group on the pyridine ring introduces interesting electronic effects, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 3-(Trifluoromethyl)pyridin derivatives in the development of new pharmaceutical agents. The trifluoromethyl group is known to enhance the lipophilicity and stability of molecules, which are crucial properties for drug candidates. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and anticancer activities. The propenol group attached to the pyridine ring further adds to the molecule's reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of 3-(Trifluoromethyl)pyridin-4-ypropenol involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, where a suitable electrophile reacts with the pyridine ring under controlled conditions. Subsequent steps involve the formation of the propenol moiety, which can be accomplished through various methods such as hydroxylation or oxidation reactions. The optimization of these steps is critical to ensure high yields and purity of the final product.

In terms of applications, 3-(Trifluoromethyl)pyridin-4-ypropenol has shown promise in agrochemicals and materials science. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, providing a novel route for synthesizing enantiomerically enriched compounds. Additionally, its electronic properties make it a candidate for use in organic electronics, where it could serve as a building block for semiconducting materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution on the pyridine ring, enhancing its ability to participate in various chemical transformations. These findings have opened new avenues for exploring its potential in catalytic processes and energy-related applications.

In conclusion, 3-(Trifluoromethyl)pyridin-4-ypropenol is a versatile compound with a wide range of applications across different fields. Its unique structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and industrial innovation.